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Cat. No.: B3423292 Get Quote

An In-Depth Technical Guide to 2-Undecyl-4,5-
dihydro-1H-imidazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Undecyl-4,5-dihydro-1H-imidazole, also known as 2-undecylimidazoline, is a heterocyclic

organic compound with a distinctive molecular architecture that underpins its diverse

applications. Featuring a long undecyl chain attached to the 2-position of a dihydroimidazole

ring, this molecule exhibits amphiphilic properties, making it a subject of interest in fields

ranging from materials science to medicinal chemistry. This guide provides a comprehensive

overview of its chemical and physical properties, a detailed synthesis protocol, and an

exploration of its current and potential applications for professionals in research and

development.

Chemical Identity and Physical Properties
The fundamental identification of 2-Undecyl-4,5-dihydro-1H-imidazole is established by its CAS

number.

CAS Number: 29249-55-6[1]
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While extensive experimental data on the physical properties of 2-Undecyl-4,5-dihydro-1H-

imidazole is not broadly published, computational predictions and data from related long-chain

alkyl imidazolines provide valuable insights. It is important to note that the properties of the

closely related compound, 4,5-dihydro-2-undecyl-1H-imidazole-1-ethanol, are more extensively

documented and are sometimes conflated with the title compound. The primary difference is

the absence of the 1-hydroxyethyl group in 2-Undecyl-4,5-dihydro-1H-imidazole.

Table 1: Physical and Chemical Properties of 2-Undecyl-4,5-dihydro-1H-imidazole

Property Value (Computed) Source

Molecular Formula C₁₄H₂₈N₂ [2]

Molecular Weight 224.39 g/mol [2]

IUPAC Name
2-undecyl-4,5-dihydro-1H-

imidazole
[2]

Topological Polar Surface Area 29.1 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 10 [2]

Synthesis of 2-Undecyl-4,5-dihydro-1H-imidazole
The synthesis of 2-alkyl-imidazolines is commonly achieved through the condensation reaction

of a fatty acid with a diamine, such as ethylenediamine.[3] The following protocol details a

representative synthesis of 2-Undecyl-4,5-dihydro-1H-imidazole from lauric acid and

ethylenediamine. This two-step process involves the initial formation of an amide intermediate,

followed by cyclization to the imidazoline.[4]

Experimental Protocol: Synthesis from Lauric Acid and
Ethylenediamine
Materials:
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Lauric Acid (Dodecanoic Acid)

Ethylenediamine

Xylene (or another suitable solvent for azeotropic water removal)

Nitrogen gas supply

Heating mantle with a temperature controller

Round-bottom flask

Dean-Stark apparatus or equivalent setup for water removal

Condenser

Magnetic stirrer and stir bar

Procedure:

Reaction Setup:

In a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a

condenser, add lauric acid (1 molar equivalent).

Add a molar excess of ethylenediamine (typically 1.1 to 1.2 molar equivalents). The

excess diamine helps to drive the reaction to completion.

Add a suitable volume of xylene to facilitate azeotropic removal of water.

Begin bubbling nitrogen gas through the reaction mixture to create an inert atmosphere.

This prevents oxidation of the reactants and products at elevated temperatures.

Amide Formation:

With gentle stirring, heat the reaction mixture to approximately 140-160°C.

Maintain this temperature to facilitate the condensation reaction between the carboxylic

acid and the amine, forming the N-(2-aminoethyl)dodecanamide intermediate and one
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equivalent of water.

Water will begin to collect in the Dean-Stark trap as an azeotrope with xylene.

Cyclization to Imidazoline:

Once the theoretical amount of water from the initial amide formation has been collected,

increase the reaction temperature to 180-200°C.

This higher temperature promotes the intramolecular cyclization of the amide intermediate

to form the 2-undecyl-4,5-dihydro-1H-imidazole, releasing a second equivalent of water.

Continue to collect water in the Dean-Stark trap until no more is produced, indicating the

completion of the reaction. The reaction progress can be monitored by techniques such as

thin-layer chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, allow the mixture to cool to room temperature.

The solvent (xylene) can be removed under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or recrystallization from a suitable

solvent, if solid.

Click to download full resolution via product page

Applications in Research and Development
The unique structural features of 2-Undecyl-4,5-dihydro-1H-imidazole make it a versatile

molecule with applications in various industrial and research settings.

Corrosion Inhibition
Long-chain alkyl imidazolines are well-established as effective corrosion inhibitors, particularly

in the oil and gas industry.[5] The mechanism of action involves the adsorption of the

imidazoline molecule onto the metal surface. The nitrogen atoms in the imidazoline ring act as
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Lewis bases, donating electrons to the vacant d-orbitals of the metal, forming a coordinate

bond. The long, hydrophobic undecyl tail then forms a protective, non-polar barrier that repels

water and other corrosive agents from the metal surface.[5] This dual-action mechanism

significantly reduces the rate of corrosion on carbon steel and other alloys in acidic and

aqueous environments.[6][7]

Click to download full resolution via product page

Surfactant and Emulsifying Agent
The amphiphilic nature of 2-undecylimidazoline, with its polar imidazoline head and non-polar

undecyl tail, imparts surfactant properties. This allows it to be used in formulations where

emulsification of oil and water phases is required. Its cationic nature at lower pH values further

enhances its interaction with negatively charged surfaces.

Scaffold in Medicinal Chemistry
The 4,5-dihydro-1H-imidazole (imidazoline) scaffold is a privileged structure in medicinal

chemistry, appearing in a wide range of biologically active compounds.[8] Imidazoline

derivatives have been investigated for a variety of therapeutic applications, including as

antihypertensive, anti-inflammatory, and antidepressant agents.[9] Specifically, 2-substituted

imidazolines have been identified as having potential antidepressant properties by acting as

α2-adrenoreceptor antagonists and serotonin-selective reuptake inhibitors.[10] The undecyl

group in 2-Undecyl-4,5-dihydro-1H-imidazole can be further functionalized or varied to explore

structure-activity relationships in drug discovery programs, potentially influencing properties like

lipophilicity, membrane permeability, and target binding.[11]

Safety and Handling
As a long-chain alkyl imidazoline, 2-Undecyl-4,5-dihydro-1H-imidazole should be handled with

appropriate safety precautions.

GHS Hazard Information: According to the European Chemicals Agency (ECHA) C&L

Inventory, 2-Undecyl-4,5-dihydro-1H-imidazole is classified with the following hazards:
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[12][13] Safety glasses with side shields or goggles are recommended.

[14]

Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any vapors or aerosols.[13]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] Keep

away from strong oxidizing agents and strong acids.

Spills: In case of a spill, collect the material and dispose of it in accordance with local,

regional, and national regulations.[14]

Conclusion
2-Undecyl-4,5-dihydro-1H-imidazole is a valuable chemical entity with established and

emerging applications. Its role as a corrosion inhibitor is well-recognized, and its structural motif

holds promise for the development of new surfactants and therapeutic agents. A thorough

understanding of its synthesis, properties, and safe handling procedures, as outlined in this

guide, is essential for researchers and scientists aiming to harness its potential in their

respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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